Cas no 477334-22-8 (3-[(4-BROMOPHENYL)SULFANYL]-1-(4-METHYLPHENYL)-1-PROPANONE)

• Product Name: 3-[(4-BROMOPHENYL)SULFANYL]-1-(4-METHYLPHENYL)-1-PROPANONE
• CAS No: 477334-22-8
• MF: C₁₆H₁₅BrOS
• MW: 335.258702516556
• CID: 3028424
• PubChem ID: 3664287
• Update Time: 2025-10-30

3-[(4-BROMOPHENYL)SULFANYL]-1-(4-METHYLPHENYL)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 3-[(4-BROMOPHENYL)SULFANYL]-1-(4-METHYLPHENYL)-1-PROPANONE
• AKOS005108380
• JS-2535
• 650-962-6
• 3-(4-bromophenyl)sulfanyl-1-(4-methylphenyl)propan-1-one
• 3-((4-Bromophenyl)thio)-1-(p-tolyl)propan-1-one
• 3-[(4-bromophenyl)sulfanyl]-1-(4-methylphenyl)propan-1-one
• 477334-22-8
• 3-((4-BROMOPHENYL)THIO)-1-(4-METHYLPHENYL)-1-PROPANONE

• Inchi： 1S/C16H15BrOS/c1-12-2-4-13(5-3-12)16(18)10-11-19-15-8-6-14(17)7-9-15/h2-9H,10-11H2,1H3
• InChI Key： HANTXTKWNNDHPG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCCC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 334.00270Da
• Monoisotopic Mass: 334.00270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-[(4-BROMOPHENYL)SULFANYL]-1-(4-METHYLPHENYL)-1-PROPANONE

Comprehensive Overview of 3-[(4-Bromophenyl)sulfanyl]-1-(4-methylphenyl)-1-propanone (CAS No. 477334-22-8)

3-[(4-Bromophenyl)sulfanyl]-1-(4-methylphenyl)-1-propanone (CAS No. 477334-22-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique molecular structure featuring a bromophenyl and methylphenyl moiety, is widely utilized as an intermediate in the synthesis of more complex molecules. Its sulfanyl group further enhances its reactivity, making it a valuable building block in organic chemistry.

In recent years, the demand for high-purity intermediates like 3-[(4-Bromophenyl)sulfanyl]-1-(4-methylphenyl)-1-propanone has surged, driven by advancements in drug discovery and biotechnology. Researchers are particularly interested in its potential applications in designing targeted therapies and small-molecule inhibitors. The compound's CAS No. 477334-22-8 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in contemporary scientific studies.

One of the key reasons for the growing interest in 3-[(4-Bromophenyl)sulfanyl]-1-(4-methylphenyl)-1-propanone is its role in green chemistry initiatives. As industries shift toward sustainable synthesis methods, this compound's efficient reactivity and minimal environmental impact make it a preferred choice. Additionally, its compatibility with catalytic processes aligns with the global push for eco-friendly chemical production.

The compound's structural versatility also makes it a subject of interest in material science. For instance, its incorporation into polymeric materials can enhance thermal stability and mechanical properties. This has led to its exploration in advanced coatings and electronic materials, where precision and performance are critical.

From a commercial perspective, 3-[(4-Bromophenyl)sulfanyl]-1-(4-methylphenyl)-1-propanone is often listed in chemical supplier databases under its CAS No. 477334-22-8. Its pricing and availability are closely monitored by research institutions and industrial laboratories, as fluctuations can impact large-scale synthesis projects. The compound's high yield and reproducibility further contribute to its popularity among chemists.

In summary, 3-[(4-Bromophenyl)sulfanyl]-1-(4-methylphenyl)-1-propanone (CAS No. 477334-22-8) is a multifaceted compound with broad applications in pharmaceuticals, materials engineering, and sustainable chemistry. Its unique properties and adaptability ensure its continued relevance in both academic and industrial settings.